Cas no 1549436-10-3 (4-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic acid)

• Product Name: 4-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic acid
• CAS No: 1549436-10-3
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 6427594
• PubChem ID: 115291771
• Update Time: 2025-09-27

4-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic acid
• EN300-1041007
• 1549436-10-3
• 4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxane-4-carboxylic acid

• Inchi： 1S/C10H15NO5/c1-2-5-16-9(14)11-10(8(12)13)3-6-15-7-4-10/h2H,1,3-7H2,(H,11,14)(H,12,13)
• InChI Key： MZBPTWFOWLZEFY-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CC1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 229.09502258g/mol
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic acid

Professional Introduction to 4-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic Acid (CAS No. 1549436-10-3)

4-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic acid, with the chemical identifier CAS No. 1549436-10-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and synthetic intermediates. The unique structural features of this compound, particularly its oxane ring and the presence of both carbonyl and amino functional groups, make it a versatile building block for further chemical manipulation and biological evaluation.

The oxane ring, a saturated cyclic ether, contributes to the overall stability and reactivity of the molecule. This structural motif is often employed in medicinal chemistry due to its ability to mimic more complex cyclic structures while maintaining favorable pharmacokinetic properties. The presence of the prop-2-en-1-yloxy group introduces a hydrophobic region that can enhance membrane permeability, a critical factor in drug design for achieving optimal bioavailability. Additionally, the carbonyl and amino functionalities provide multiple sites for further derivatization, enabling the synthesis of a wide array of analogs with tailored biological activities.

In recent years, there has been growing interest in the development of oxime-based compounds for their potential therapeutic applications. The carbonylamino moiety in 4-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic acid suggests its utility in forming oxime linkages, which are known to exhibit significant binding affinity with various biological targets. This property has been exploited in the design of metal chelating agents, which are crucial in treating metal poisoning and in targeted drug delivery systems. Furthermore, oxime derivatives have shown promise as protease inhibitors, particularly in the context of neurodegenerative diseases where protein misfolding and aggregation play a pivotal role.

Recent advancements in computational chemistry have facilitated the rapid screening of molecular libraries for potential drug candidates. The structural features of 4-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic acid make it an attractive candidate for virtual screening against diverse biological targets. High-throughput virtual screening (HTVS) combined with molecular docking studies has identified this compound as a lead candidate for further optimization. The integration of machine learning algorithms has further enhanced the predictability of binding affinities and pharmacokinetic properties, streamlining the drug discovery process.

The synthesis of 4-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic versatility. Key synthetic strategies include nucleophilic substitution reactions to introduce the prop-2-en-1-yloxy group followed by condensation reactions to form the oxime linkage. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic routes, reducing waste generation and improving yield. These green chemistry principles are increasingly important in pharmaceutical research to ensure sustainable production practices.

The biological evaluation of 4-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic acid has revealed intriguing properties that warrant further investigation. In vitro studies have demonstrated its ability to modulate enzyme activity, particularly affecting pathways involved in inflammation and oxidative stress. These effects make it a promising candidate for treating chronic inflammatory diseases and neurodegenerative disorders where oxidative damage is a key pathological feature. Additionally, preliminary cell-based assays suggest potential applications in cancer therapy by inhibiting key signaling pathways involved in tumor growth and metastasis.

The compound's structural framework also makes it an excellent scaffold for designing prodrugs that can enhance bioavailability or target specific tissues. Prodrug formulations can improve therapeutic efficacy by controlling release kinetics or by facilitating tissue-specific delivery. For instance, the hydrophobic propyl group can be exploited to enhance oral absorption, while the polar oxane ring can aid in cellular penetration. Such design strategies are crucial for developing next-generation therapeutics that offer improved patient compliance and reduced side effects.

Future research directions for 4-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic acid include exploring its interactions with metal ions for applications in metallodrug development. Metal ions such as copper and iron are known to participate in various pathological processes, including oxidative stress and protein misfolding. By designing metal chelating agents based on this scaffold, researchers aim to develop novel therapeutics that can selectively target and remove toxic metal species from biological systems. Such approaches have shown promise in treating conditions like Alzheimer's disease and Wilson's disease.

Moreover, the compound's potential as a substrate for enzyme-mediated activation offers another avenue for therapeutic development. Enzyme prodrugs can be designed to release active species only within specific cellular compartments or under particular enzymatic conditions, thereby increasing selectivity and reducing systemic toxicity. This concept aligns with the growing trend toward precision medicine, where treatments are tailored to individual patient profiles based on genetic or biochemical markers.

In conclusion, 4-{(prop-2-en-1-yloxy)carbonylamino}oxane-4-carboxylic acid (CAS No. 1549436-10-3) represents a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its versatile chemical framework allows for diverse derivatization strategies, making it a valuable scaffold for developing novel therapeutics targeting various diseases. Recent advancements in computational chemistry and synthetic methodologies have enhanced our ability to explore its full potential, paving the way for innovative drug discovery efforts.